Cas no 1482866-13-6 (2-(4-methylcyclohexyl)oxirane)

• Product Name: 2-(4-methylcyclohexyl)oxirane
• CAS No: 1482866-13-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5996881
• PubChem ID: 59013964
• Update Time: 2025-05-20

2-(4-methylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(4-methylcyclohexyl)-
• 2-(4-Methylcyclohexyl)oxirane
• 2-[(1r,4r)-4-methylcyclohexyl]oxirane
• AKOS015247520
• EN300-1844847
• CS-0283198
• EN300-6506096
• SCHEMBL14355434
• 1482866-13-6
• 2-(4-methylcyclohexyl)oxirane

• Inchi： 1S/C9H16O/c1-7-2-4-8(5-3-7)9-6-10-9/h7-9H,2-6H2,1H3
• InChI Key： VAARQPOTUNNGOG-UHFFFAOYSA-N
• SMILES： O1CC1C1CCC(C)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 179.3±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(4-methylcyclohexyl)oxirane

Introduction to 2-(4-Methylcyclohexyl)oxirane (CAS No. 1482866-13-6)

2-(4-Methylcyclohexyl)oxirane, also known by its CAS number 1482866-13-6, is a versatile epoxide compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring substituted with a methyl group and an epoxide functionality. The combination of these structural elements imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 2-(4-methylcyclohexyl)oxirane is particularly noteworthy due to its potential for ring-opening reactions. Epoxides are known for their high reactivity, and the presence of the cyclohexyl ring and methyl substituent can influence the regioselectivity and stereoselectivity of these reactions. This makes 2-(4-methylcyclohexyl)oxirane an attractive starting material for the synthesis of complex organic molecules, including those with biological activity.

In recent years, there has been a growing interest in the use of 2-(4-methylcyclohexyl)oxirane in the development of novel materials. For instance, researchers have explored its potential in the synthesis of advanced polymers and coatings. The unique reactivity of the epoxide group allows for controlled polymerization processes, leading to materials with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These properties are particularly valuable in applications ranging from automotive coatings to biomedical devices.

In the pharmaceutical industry, 2-(4-methylcyclohexyl)oxirane has shown promise as a key intermediate in the synthesis of various drugs and drug candidates. The ability to selectively functionalize the cyclohexyl ring and the epoxide group provides a platform for the creation of diverse chemical entities with potential therapeutic applications. For example, studies have demonstrated that derivatives of 2-(4-methylcyclohexyl)oxirane can be used to develop compounds with anti-inflammatory, antiviral, and anticancer activities.

The synthetic accessibility of 2-(4-methylcyclohexyl)oxirane is another factor contributing to its widespread use. Various methods have been developed for its preparation, including catalytic oxidation reactions and metathesis processes. These synthetic routes not only ensure high yields but also offer excellent control over the purity and stereoselectivity of the final product. This makes it easier for researchers and industrial chemists to incorporate 2-(4-methylcyclohexyl)oxirane into their workflows.

In addition to its synthetic utility, 2-(4-methylcyclohexyl)oxirane has been studied for its environmental impact. Research has shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental hazards. This aligns with the growing trend towards sustainable chemical practices and highlights the compound's potential as a more environmentally friendly alternative to traditional epoxides.

The safety profile of 2-(4-methylcyclohexyl)oxirane is also an important consideration. While it is generally considered safe when handled properly, appropriate safety measures should be followed during its use in laboratory settings or industrial processes. This includes wearing personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and following established guidelines for handling hazardous chemicals.

In conclusion, 2-(4-methylcyclohexyl)oxirane (CAS No. 1482866-13-6) is a versatile and valuable compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the development of advanced materials and therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.